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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)piperidin-4-ol

Cat. No.: B1316439 Get Quote

4-(3-Fluorophenyl)piperidin-4-ol, identified by CAS number 80119-54-6, is a heterocyclic

building block of significant interest in the field of drug discovery.[1][2] As a substituted

piperidine, it belongs to a class of compounds renowned for their prevalence in centrally active

pharmaceuticals. The strategic placement of a hydroxyl group and a fluorinated phenyl ring at

the 4-position of the piperidine core creates a versatile scaffold. This guide provides a

comprehensive technical overview of its synthesis, properties, analytical characterization, and

critical applications, offering field-proven insights for its effective utilization in research and

development.

Section 1: Physicochemical and Structural
Characteristics
The unique three-dimensional structure and physicochemical properties of 4-(3-
Fluorophenyl)piperidin-4-ol are fundamental to its function as a synthetic intermediate. The

piperidine ring typically adopts a low-energy chair conformation. In this conformation, the bulky

3-fluorophenyl group preferentially occupies the equatorial position to minimize steric

hindrance, while the hydroxyl group may be found in the axial position, a feature observed in

analogous structures like 4-(4-chlorophenyl)piperidin-4-ol.[3]

The introduction of a fluorine atom on the phenyl ring is a deliberate strategic choice in

medicinal chemistry. It can enhance metabolic stability by blocking potential sites of oxidation

and modulate the electronic properties of the aryl ring, which can be critical for fine-tuning

binding affinity to biological targets.
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Table 1: Core Physicochemical Properties

Property Value Source(s)

CAS Number 80119-54-6 [1][2][4]

Molecular Formula C₁₁H₁₄FNO [5][6]

Molecular Weight 195.23 g/mol [5][6][7]

Appearance
Solid; White to creamy-white

crystalline powder
[8]

IUPAC Name 4-(3-fluorophenyl)piperidin-4-ol [4]

Storage Conditions
Room Temperature, Inert

Atmosphere, Sealed in Dry
[5][8]

Section 2: Synthesis and Purification—A Practical
Workflow
The synthesis of 4-arylpiperidin-4-ol scaffolds is most commonly achieved via the Grignard

reaction, a robust and well-established method for forming carbon-carbon bonds. This

approach involves the nucleophilic addition of an organomagnesium reagent to a ketone. For

4-(3-Fluorophenyl)piperidin-4-ol, the key precursors are a protected 4-piperidone and a 3-

fluorophenyl Grignard reagent.

Causality in Experimental Design:

N-Protection: The secondary amine of the piperidine ring is nucleophilic and slightly acidic,

making it incompatible with the highly basic Grignard reagent. Therefore, the nitrogen must

be protected with a group like tert-butyloxycarbonyl (Boc) prior to the reaction. This prevents

side reactions and ensures the Grignard reagent adds exclusively to the carbonyl carbon.

Anhydrous Conditions: Grignard reagents react rapidly with protic solvents, including water.

The entire apparatus must be rigorously dried, and anhydrous solvents (e.g., THF, diethyl

ether) must be used to prevent quenching the reagent and ensure a high reaction yield.
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Step 1: N-Protection Step 2: Grignard Reagent Formation

Step 3: Grignard Addition

Step 4: Workup & Deprotection
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Figure 1: Synthetic Workflow
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Analytical Methods Validation Data
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piperidin-4-ol
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Figure 2: Analytical Validation Workflow
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Figure 3: Role in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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